Cas no 1805984-11-5 (5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine
• CAS No: 1805984-11-5
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4884744
• Update Time: 2025-06-09

5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-3-2-12-5(7(10)11)6(4(3)9)13(14)15/h2,7H,1H2
• InChI Key： RUZMJCPTTLLYCL-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

Research Brief on 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805984-11-5)

5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805984-11-5) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting infectious diseases and oncology. The unique combination of bromomethyl, difluoromethyl, and nitro functional groups on the pyridine ring offers significant potential for further derivatization, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the role of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms is known to enhance the binding affinity and metabolic stability of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in synthesizing potent and selective inhibitors of the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer (NSCLC). The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors.

In addition to its applications in oncology, this compound has shown promise in antimicrobial research. A recent preprint on BioRxiv detailed its use as a precursor for the synthesis of novel antibacterial agents targeting multidrug-resistant Gram-negative bacteria. The presence of the bromomethyl group allows for facile nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Preliminary in vitro assays indicated potent activity against Pseudomonas aeruginosa and Acinetobacter baumannii, with minimum inhibitory concentrations (MICs) in the low micromolar range.

The synthetic routes to 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine have also been optimized in recent years. A 2022 patent (WO2022156789) described a scalable, one-pot procedure with an 85% yield, significantly reducing production costs. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings. Furthermore, computational studies have provided insights into its reactivity patterns, aiding in the design of more efficient synthetic strategies.

Despite its potential, challenges remain in the handling and storage of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine due to its sensitivity to moisture and light. Recent stability studies published in Organic Process Research & Development recommend storage under inert conditions at -20°C to prevent degradation. These findings are critical for ensuring reproducibility in research and industrial applications.

Looking ahead, the versatility of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine positions it as a key building block in drug discovery. Ongoing research is exploring its use in covalent inhibitor design and PROTAC (proteolysis-targeting chimera) development. With its unique structural features and demonstrated biological activity, this compound is poised to play a significant role in addressing unmet medical needs in the coming years.